Cas no 1092350-29-2 ([4-(1,2,4-triazol-4-yl)phenyl]methanamine)

• Product Name: [4-(1,2,4-triazol-4-yl)phenyl]methanamine
• CAS No: 1092350-29-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5230410
• Update Time: 2026-03-07

[4-(1,2,4-triazol-4-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(1,2,4-triazol-4-yl)phenyl]methanamine

• Inchi： 1S/C9H10N4/c10-5-8-1-3-9(4-2-8)13-6-11-12-7-13/h1-4,6-7H,5,10H2
• InChI Key： DEVKNJWBROCLCV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2C=NN=C2)C=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on [4-(1,2,4-triazol-4-yl)phenyl]methanamine

Introduction to [4-(1,2,4-triazol-4-yl)phenyl]methanamine (CAS No. 1092350-29-2)

[4-(1,2,4-triazol-4-yl)phenyl]methanamine, also known by its CAS registry number 1092350-29-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a phenyl group and an amine functional group. The triazole moiety, a five-membered heterocyclic ring containing three nitrogen atoms, is known for its stability and versatility in various chemical reactions. The phenyl group adds aromaticity and potential for further functionalization, while the amine group provides nucleophilic character and the ability to form hydrogen bonds.

The synthesis of [4-(1,2,4-triazol-4-yl)phenyl]methanamine typically involves multi-step reactions, often starting with the preparation of the triazole ring followed by coupling with the phenyl group and subsequent amination. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions between the triazole and phenyl groups.

One of the most promising applications of CAS No. 1092350-29-2 lies in its potential as a building block for advanced materials. The compound's ability to form coordination bonds with metal ions makes it a valuable precursor for metal-organic frameworks (MOFs) and coordination polymers. These materials are widely used in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

In addition to materials science, [4-(1,2,4-triazol-4-yl)phenyl]methanamine has shown promise in pharmaceutical research. The triazole group is known to exhibit bioactivity in various drug molecules, and this compound serves as a versatile scaffold for designing new drug candidates. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The chemical properties of CAS No. 1092350-29-2 make it an ideal candidate for exploring supramolecular chemistry concepts. Its ability to self-assemble into ordered structures under specific conditions has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided insights into the molecular recognition processes that govern self-assembly phenomena.

From an environmental perspective, understanding the degradation pathways of [4-(1,2,4-triazol-4-yl)phenyl]methanamine is crucial for assessing its impact on ecosystems. Recent research has highlighted its resistance to biodegradation under aerobic conditions but has also identified potential strategies for enhancing its breakdown using enzymatic catalysts or photochemical methods.

In conclusion, [4-(1,2,4-triazol-4-yl)phenyl]methanamine (CAS No. 1092350-29-2) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and supramolecular chemistry. Its unique structure and reactivity continue to inspire innovative research directions aimed at unlocking its full potential across diverse scientific domains.